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For Researchers, Scientists, and Drug Development Professionals

Introduction
LAS195319 is a potent and highly selective inhaled inhibitor of the phosphoinositide 3-kinase

delta (PI3Kδ) isoform, with an IC50 of 0.5 nM. The PI3Kδ signaling pathway is a critical

regulator of immune cell function and is implicated in the pathogenesis of various inflammatory

and autoimmune diseases, particularly respiratory conditions such as asthma and chronic

obstructive pulmonary disease (COPD). These application notes provide a comprehensive

guide for the utilization of LAS195319 in relevant in vivo models of respiratory disease.

Disclaimer: LAS195319 is a research compound. All experiments should be conducted in

accordance with institutional and national guidelines for the ethical use of laboratory animals.

Mechanism of Action and Signaling Pathway
PI3Kδ is predominantly expressed in leukocytes and plays a crucial role in B-cell and T-cell

activation, mast cell degranulation, and neutrophil migration and activation. In respiratory

diseases, the PI3Kδ pathway is often hyperactive, leading to chronic inflammation, airway
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hyperresponsiveness, and tissue remodeling. LAS195319, by selectively inhibiting PI3Kδ, is

expected to ameliorate these pathological features.

The PI3Kδ signaling cascade is initiated by the activation of various cell surface receptors,

leading to the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to generate

phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting

and activating downstream effectors such as Akt and Bruton's tyrosine kinase (BTK). Activation

of the Akt pathway can subsequently lead to the activation of the transcription factor NF-κB, a

key regulator of inflammatory gene expression.
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Figure 1: Simplified PI3Kδ signaling pathway and the inhibitory action of LAS195319.
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In Vivo Models for Efficacy Evaluation
The most common and well-characterized in vivo model for studying allergic airway

inflammation is the ovalbumin (OVA)-induced asthma model in rodents (mice or rats). This

model mimics key features of human asthma, including airway eosinophilia, mucus

hypersecretion, and airway hyperresponsiveness (AHR).

Experimental Workflow: OVA-Induced Allergic Asthma
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Figure 2: Typical experimental workflow for the OVA-induced allergic asthma model.

Experimental Protocols
Ovalbumin (OVA)-Induced Allergic Asthma Model in
Mice
Materials:

6-8 week old female BALB/c mice

Ovalbumin (OVA), Grade V (Sigma-Aldrich)

Aluminum hydroxide (Alum) adjuvant (e.g., Imject™ Alum, Thermo Fisher Scientific)

Sterile, pyrogen-free saline

LAS195319 (formulated for inhalation or intratracheal administration)
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Aerosol generation system (e.g., nebulizer)

Whole-body plethysmograph for AHR measurement

Methacholine

Protocol:

Sensitization:

On days 0 and 7, sensitize mice by intraperitoneal (i.p.) injection of 100 µL of a solution

containing 20 µg OVA emulsified in 2 mg of alum.

A control group should receive i.p. injections of saline.

Challenge:

On days 14, 15, and 16, challenge the sensitized mice with an aerosol of 1% (w/v) OVA in

saline for 30 minutes.

The control group is challenged with saline aerosol.

Treatment with LAS195319:

Administer LAS195319 at the desired doses (e.g., 0.1, 1, 10 mg/kg) via the desired route

(e.g., intratracheal instillation or nose-only inhalation) 1 hour prior to each OVA challenge

on days 14, 15, and 16.

A vehicle control group should be included.

Measurement of Airway Hyperresponsiveness (AHR):

On day 17 (24 hours after the final challenge), assess AHR using a whole-body

plethysmograph.

Record baseline enhanced pause (Penh) values.
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Expose mice to increasing concentrations of nebulized methacholine (e.g., 0, 3.125, 6.25,

12.5, 25, 50 mg/mL) and record Penh for 3 minutes at each concentration.

Bronchoalveolar Lavage (BAL) and Lung Tissue Collection:

On day 18, euthanize the mice.

Perform BAL by instilling and retrieving 1 mL of ice-cold PBS via a tracheal cannula.

Centrifuge the BAL fluid. Use the supernatant for cytokine analysis and resuspend the cell

pellet for total and differential cell counts (e.g., eosinophils, neutrophils, macrophages,

lymphocytes) using Wright-Giemsa staining.

Perfuse the lungs with saline and collect the lung tissue for histology and/or

homogenization for cytokine analysis.

Histological Analysis:

Fix the left lung lobe in 10% neutral buffered formalin, embed in paraffin, and section.

Stain sections with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration

and with Periodic acid-Schiff (PAS) to evaluate mucus production.

Data Presentation
Quantitative data from in vivo studies with LAS195319 should be summarized in tables for

clear comparison between treatment groups. Below are examples of how to present such data.

Table 1: Effect of LAS195319 on Inflammatory Cell Infiltration in BAL Fluid
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Treatment
Group

Total Cells
(x10⁵)

Eosinophils
(x10⁴)

Neutrophils
(x10⁴)

Macrophag
es (x10⁴)

Lymphocyt
es (x10⁴)

Saline

Control
1.2 ± 0.3 0.1 ± 0.05 0.2 ± 0.1 1.0 ± 0.2 0.1 ± 0.08

OVA +

Vehicle
8.5 ± 1.2 5.2 ± 0.8 1.5 ± 0.4 1.5 ± 0.3 0.3 ± 0.1

OVA +

LAS195319

(0.1 mg/kg)

6.3 ± 0.9# 3.8 ± 0.6# 1.1 ± 0.3 1.3 ± 0.2 0.2 ± 0.1

OVA +

LAS195319

(1 mg/kg)

4.1 ± 0.7# 2.1 ± 0.4# 0.8 ± 0.2# 1.1 ± 0.2 0.1 ± 0.09#

OVA +

LAS195319

(10 mg/kg)

2.5 ± 0.5# 0.9 ± 0.2# 0.5 ± 0.1# 1.0 ± 0.2 0.1 ± 0.07#

Data are presented as mean ± SEM. *p<0.05 vs. Saline Control; #p<0.05 vs. OVA + Vehicle.

Table 2: Effect of LAS195319 on Airway Hyperresponsiveness (AHR) to Methacholine

Treatment Group Penh at 25 mg/mL Methacholine

Saline Control 1.5 ± 0.2

OVA + Vehicle 4.8 ± 0.6*

OVA + LAS195319 (0.1 mg/kg) 3.9 ± 0.5#

OVA + LAS195319 (1 mg/kg) 2.8 ± 0.4#

OVA + LAS195319 (10 mg/kg) 1.9 ± 0.3#

Data are presented as mean ± SEM. *p<0.05 vs. Saline Control; #p<0.05 vs. OVA + Vehicle.

Table 3: Effect of LAS195319 on Cytokine Levels in BAL Fluid (pg/mL)
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Treatment Group IL-4 IL-5 IL-13

Saline Control 5.2 ± 1.1 8.1 ± 1.5 10.5 ± 2.1

OVA + Vehicle 45.3 ± 5.2 62.7 ± 6.8 75.2 ± 8.1*

OVA + LAS195319

(0.1 mg/kg)
32.1 ± 4.5# 48.9 ± 5.5# 58.3 ± 6.7#

OVA + LAS195319 (1

mg/kg)
20.5 ± 3.1# 25.4 ± 3.9# 33.1 ± 4.2#

OVA + LAS195319

(10 mg/kg)
9.8 ± 2.3# 12.6 ± 2.8# 15.7 ± 3.5#

Data are presented as mean ± SEM. *p<0.05 vs. Saline Control; #p<0.05 vs. OVA + Vehicle.

Toxicology and Safety Pharmacology
Preclinical safety evaluation of LAS195319 should be conducted in accordance with regulatory

guidelines.

General Toxicology:

Acute Toxicity: Single-dose studies in two rodent species to determine the maximum

tolerated dose (MTD).

Repeat-Dose Toxicity: Studies of at least 28 days duration in one rodent and one non-rodent

species to identify potential target organs of toxicity.

Safety Pharmacology:

Assessment of effects on vital functions, including cardiovascular, respiratory, and central

nervous systems.

Conclusion
LAS195319 is a promising therapeutic candidate for respiratory diseases due to its potent and

selective inhibition of PI3Kδ. The in vivo models and protocols described in these application
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notes provide a framework for evaluating the efficacy and mechanism of action of LAS195319
in a preclinical setting. Rigorous experimental design and comprehensive data analysis are

crucial for the successful translation of this compound into clinical development.

To cite this document: BenchChem. [Application Notes and Protocols for LAS195319 In Vivo
Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542463/docs#application-notes-and-protocols-for-
las195319-in-vivo-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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